2-(4-Methoxypiperidin-1-yl)-4,6-dimethylpyrimidine
Overview
Description
2-(4-Methoxypiperidin-1-yl)-4,6-dimethylpyrimidine is a chemical compound with the molecular weight of 208.26 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H16N4O/c1-15-8-3-6-14 (7-4-8)10-12-5-2-9 (11)13-10/h2,5,8H,3-4,6-7H2,1H3, (H2,11,12,13) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 208.26 .Scientific Research Applications
Antifungal Applications :Pyrimidine derivatives have been investigated for their antifungal effects. For instance, derivatives including 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine showed promising antifungal activity against types of fungi like Aspergillus terreus and Aspergillus niger, indicating potential as antifungal agents (Jafar et al., 2017).
Antibacterial and Antiviral Applications :Research on pyrimidine derivatives also extends to antibacterial and antiviral activities. Compounds such as 2,4-Diamino-5-benzylpyrimidines and their analogues have shown high specificity and inhibitory effects on bacterial dihydrofolate reductase, suggesting a potential for developing new antibacterial agents (Johnson et al., 1989). Furthermore, 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines have demonstrated marked inhibition of retrovirus replication, highlighting their potential as antiviral agents (Hocková et al., 2003).
Applications in DNA Repair :Pyrimidine derivatives have been explored for their role in DNA repair mechanisms. The inhibition of ERCC1-XPF, a crucial enzyme in DNA repair pathways, by pyrimidine-based inhibitors can enhance the cytotoxicity of certain chemotherapeutic agents, offering a potential strategy for cancer treatment (Elmenoufy et al., 2019).
Potential Treatment for Alzheimer's Disease :Investigations into multifunctional agents for Alzheimer's disease have included pyrimidine-2,4-diamine derivatives, which show promise in inhibiting cholinesterases and β-secretase as well as preventing Aβ aggregation. These multifaceted activities suggest their potential as therapeutic agents in Alzheimer's disease management (Mohamed et al., 2012).
Safety and Hazards
properties
IUPAC Name |
2-(4-methoxypiperidin-1-yl)-4,6-dimethylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-9-8-10(2)14-12(13-9)15-6-4-11(16-3)5-7-15/h8,11H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIUYRCSOJGFUTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCC(CC2)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxypiperidin-1-yl)-4,6-dimethylpyrimidine | |
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